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Compound of Interest

Compound Name: AT-127

Cat. No.: B11931660 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical substances are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of AT-127, an industrial coating product also identified as INTERLINE 925 WHITE

PART B[1]. Adherence to these procedures is critical due to the hazardous nature of this

substance.

Understanding the Hazards of AT-127
AT-127 is classified as a hazardous substance with multiple risk factors. It is crucial to be

aware of these hazards before handling or initiating any disposal procedures. The primary

hazards include:

Health Hazards: Harmful if swallowed or in contact with skin, causes severe skin burns and

eye damage, and may provoke an allergic skin reaction. Prolonged or repeated exposure

may lead to organ damage[1].

Environmental Hazards: Harmful to aquatic life with long-lasting effects[1]. Therefore, it must

not be allowed to enter drains or watercourses[2].

Physical Hazards: AT-127 is a flammable liquid and vapor[3]. Vapors are heavier than air

and can form explosive mixtures[2].

Hazardous Components and Exposure Limits
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The hazardous nature of AT-127 is attributed to its constituent ingredients. The table below

summarizes the primary hazardous components and their classifications as outlined in the

safety data sheet.

Ingredient CAS Number GHS Classification

Silica (quartz) 0014808-60-7
Not specified in provided

results

Isophorone diamine 0002855-13-2

Acute Tox. 4 (H312), Acute

Tox. 4 (H302), Skin Corr. 1B

(H314), Skin Sens. 1 (H317),

Aquatic Chronic 3 (H412)

4,4'-Diamino-3,3-

dimethyldicyclohexylmethane
0006864-37-5

Acute Tox. 3 (H331), Acute

Tox. 3 (H311), Acute Tox. 4

(H302), Skin Corr. 1A (H314)

Benzyl alcohol 0000100-51-6
Acute Tox. 4 (H332), Acute

Tox. 4 (H302)

Cyclohexanone 0000108-94-1
Flam. Liq. 3 (H226), Acute Tox.

4 (H332)

Source: Safety Data Sheet[1]

Occupational exposure limits for some components have been established by the ACGIH

(American Conference of Government Industrial Hygenists).

Material Long term (8hr time-weighted average)

Cyclohexanone 100 mg/m³

Silica (quartz) 0.1 mg/m³

Source: Safety Data Sheet[1]

Personal Protective Equipment (PPE)
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Due to the corrosive and hazardous nature of AT-127, appropriate personal protective

equipment must be worn at all times during handling and disposal.

Protection Type Specification Rationale

Eye/Face Protection
Splash-proof goggles, face

shield.

To prevent severe eye damage

from splashes[1][4].

Hand Protection
Chemically impermeable

gloves (e.g., Nitrile or PVC).

To prevent skin burns and

absorption. Do not use cotton

or leather gloves[2].

Body Protection
Overalls covering the body,

arms, and legs.

To prevent skin contact and

exposure[2].

Respiratory Protection
Appropriate approved

respirator.

Must be worn if ventilation is

inadequate or when

concentrations exceed

exposure limits[2].

Spill and Leak Management Protocol
In the event of a spill or leak, immediate and appropriate action is necessary to mitigate risks.

The following workflow outlines the procedural steps for managing an accidental release of AT-
127.
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AT-127 Spill Response and Disposal Workflow

Spill or Leak Occurs

Immediate Actions

Containment & Cleanup

Disposal

Spill Detected

Evacuate and Isolate Area
(min. 50 meters)

Eliminate All Ignition Sources
(sparks, flames, etc.)

Ventilate the Area

Don Appropriate PPE

Stop Leak if Safe to Do So

Contain Spill with Non-Combustible
Absorbent Material (sand, earth)

Collect Absorbed Material with
Non-Sparking Tools

Place in Labeled, Closed Containers

Contact Environmental Health & Safety (EHS)
for Pickup and Disposal

Dispose in Accordance with
Local/National Regulations

Click to download full resolution via product page

AT-127 Spill Response and Disposal Workflow
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Step-by-Step Disposal Procedure
The disposal of AT-127 waste must be handled as a hazardous material. The following steps

provide a general guideline. However, always consult and adhere to your institution's specific

protocols and local regulations.

Waste Collection:

Collect waste AT-127 and any contaminated materials (e.g., absorbent pads, used PPE) in

a designated, compatible, and properly sealed container.

The container must be clearly labeled as "HAZARDOUS WASTE" and list the chemical

constituents[5].

Never mix AT-127 waste with other waste streams to avoid potentially dangerous

reactions[5].

Storage Pending Disposal:

Store the sealed waste container in a well-ventilated, designated hazardous waste

accumulation area, away from incompatible materials such as oxidizing agents, strong

alkalis, and strong acids[2].

Ensure the storage area is secure and access is restricted to authorized personnel.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or

equivalent authority to arrange for the pickup and disposal of the hazardous waste.

Provide them with a complete and accurate description of the waste, including the Safety

Data Sheet (SDS) for AT-127.

Regulatory Compliance:

The final disposal method will be determined by local, state, and federal regulations[2].

Common disposal methods for such chemical waste include incineration at an EPA-

permitted facility or fuel blending[6].
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Under no circumstances should AT-127 be disposed of down the drain or in regular

trash[2].

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of AT-127, protecting both personnel and the environment. Always prioritize safety and

consult your institution's EHS department for guidance on specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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